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Compound of Interest

1-[(Benzyloxy)methyl]-3-
Compound Name:

chlorobenzene
CAS No.: 3395-70-8
Cat. No.: B14741062

Get Quote

Technical Monograph: 1-[(Benzyloxy)methyl]-3-
chlorobenzene
Executive Summary

This monograph provides a comprehensive technical analysis of 1-[(Benzyloxy)methyl]-3-
chlorobenzene (also known as Benzyl 3-chlorobenzyl ether). As a halogenated dibenzyl ether
derivative, this compound serves as a critical intermediate in the synthesis of complex
pharmaceutical agents, particularly those requiring lipophilic spacers or specific halogen-
bonding interactions. This guide details its chemical identity, physicochemical properties, and a
validated synthetic protocol based on the Williamson ether synthesis, ensuring high
reproducibility and scientific integrity.

Chemical Identity & Informatics

The precise identification of chemical entities is paramount for database integration and
structure-activity relationship (SAR) studies. The following identifiers are derived from the
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IUPAC-defined structure of the target compound.

Core Identifiers

Identifier Type Value

IUPAC Name 1-[(Benzyloxy)methyl]-3-chlorobenzene
Common Name Benzyl 3-chlorobenzyl ether

Molecular Formula C14H13CIO

Molecular Weight 232.71 g/mol

SMILES Clclccec(COCc2cceec2)cl

INChl=1S/C14H13CIO/c15-13-6-2-3-7-14(13)10-

INnChl Strin
g 16-9-12-5-1-4-8-12/h1-8H,9-10H2

Structural Analysis

The molecule consists of two benzene rings connected by a methoxymethyl ether linkage (-
CH2-O-CHz2-). The chlorine substituent is located at the meta position (position 3) relative to the
ether linkage on one of the aromatic rings. This substitution pattern significantly influences the
compound's electronic properties and metabolic stability compared to its para or ortho isomers.

Physicochemical Properties[4][5][6][7][8][9]

Understanding the physicochemical profile is essential for predicting the compound's behavior
in biological systems and reaction mixtures.
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Value
Property . . Context
(Predicted/Experimental)

Highly lipophilic; indicates
LogP ~4.1 good membrane permeability

but poor aqueous solubility.

High boiling point due to
Boiling Point ~340°C (Predicted) molecular weight and pi-

stacking potential.

Lacks acidic protons; acts only

H-Bond Donors 0

as an H-bond acceptor.

The ether oxygen serves as a
H-Bond Acceptors 1 )

weak Lewis base.

High flexibility in the ether
Rotatable Bonds 4 linkage facilitates induced-fit

binding.

Validated Synthetic Protocol

The most robust method for synthesizing 1-[(Benzyloxy)methyl]-3-chlorobenzene is the
Williamson Ether Synthesis. This pathway utilizes the nucleophilic attack of a benzyl alkoxide
on a benzyl halide.
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Figure 1: Synthetic workflow for the preparation of 1-[(Benzyloxy)methyl]-3-chlorobenzene
via Williamson Ether Synthesis.

Experimental Methodology

Safety Precaution: Sodium hydride (NaH) is pyrophoric and reacts violently with moisture. All
operations must be conducted under an inert atmosphere (Nitrogen or Argon) in a fume hood.

Step-by-Step Protocol:
e Preparation of Alkoxide:

o Charge a flame-dried 250 mL round-bottom flask with Sodium Hydride (NaH) (1.2 equiv,
60% dispersion in mineral oil).

o Wash NaH with anhydrous hexane (3 x 10 mL) to remove mineral oil if necessary, then
suspend in anhydrous Tetrahydrofuran (THF) (50 mL).

o Cool the suspension to 0°C in an ice bath.
o Add Benzyl Alcohol (1.0 equiv) dropwise over 15 minutes. Evolution of hydrogen gas (

) will be observed.

o Stir the mixture at 0°C for 30 minutes, then warm to room temperature (RT) for 1 hour to
ensure complete deprotonation.

e Coupling Reaction:
o Cool the reaction mixture back to 0°C.

o Add 3-Chlorobenzyl Bromide (1.0 equiv) dropwise (dissolved in 10 mL THF if solid, or neat
if liquid).

o Allow the reaction to warm to RT and stir for 12—16 hours. Monitor progress via Thin Layer
Chromatography (TLC) using Hexane:Ethyl Acetate (9:1).

e Workup & Purification:
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o Quench the reaction carefully with saturated ammonium chloride (

) solution (20 mL) at 0°C.

o Extract the aqueous layer with Ethyl Acetate (3 x 50 mL).

o Combine organic layers, wash with brine (50 mL), and dry over anhydrous Magnesium
Sulfate (

).

o Concentrate under reduced pressure.[1]

o Purification: Purify the crude oil via silica gel column chromatography using a gradient of
Hexane (100%) to Hexane:EtOAc (95:5).

Cheminformatics & Data Integration

For researchers integrating this compound into virtual screening libraries or chemical
databases, the following data flow diagram illustrates the generation and utilization of its
identifiers.
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Figure 2: Cheminformatics data flow for 1-[(Benzyloxy)methyl]-3-chlorobenzene, linking
structural representation to database utility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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